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Compound of Interest

Compound Name:
3,3'-Dimethoxybenzidine

dihydrochloride

Cat. No.: B051592 Get Quote

Technical Guide: 3,3'-Dimethoxybenzidine
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of 3,3'-
Dimethoxybenzidine dihydrochloride, a compound frequently utilized in biochemical assays.

Core Chemical Data
3,3'-Dimethoxybenzidine dihydrochloride is the dihydrochloride salt of 3,3'-

dimethoxybenzidine (also known as o-dianisidine). The addition of two hydrochloride moieties

increases its solubility in aqueous solutions, a desirable characteristic for a reagent used in

biological buffers. Its key quantitative properties are summarized below.
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Property Value

Molecular Formula C₁₄H₁₈Cl₂N₂O₂

IUPAC Name
dihydrogen 3,3'-dimethoxy-[1,1'-biphenyl]-4,4'-

diamine dichloride[1]

Molecular Weight 317.21 g/mol

CAS Number 20325-40-0

Application in Experimental Protocols: ELISA
3,3'-Dimethoxybenzidine dihydrochloride is a chromogenic substrate for the enzyme

horseradish peroxidase (HRP). This property is extensively leveraged in Enzyme-Linked

Immunosorbent Assays (ELISA) for the detection and quantification of antigens or antibodies.

In the presence of HRP and a peroxide, it is oxidized to produce a colored product, allowing for

colorimetric measurement.

While modern assays often use derivatives like 3,3',5,5'-Tetramethylbenzidine (TMB) due to

enhanced sensitivity and safety, the underlying principle of the experimental workflow remains

identical. The following diagram illustrates a typical indirect ELISA workflow where an HRP-

conjugated secondary antibody is used, and a substrate like 3,3'-Dimethoxybenzidine
dihydrochloride would be introduced for signal generation.
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Caption: Indirect ELISA experimental workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b051592?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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